{1-[2-(4-Bromo-phenyl)-2-oxo-ethylcarbamoyl]-cyclobutyl}-carbamic acid tert-butyl ester

• Molecular Formula: C18H23BrN2O4
• Molecular Weight: 411.3 g/mol
• IUPAC Name: tert-butyl N-[1-[[2-(4-bromophenyl)-2-oxoethyl]carbamoyl]cyclobutyl]carbamate
• InChI: InChI=1S/C18H23BrN2O4/c1-17(2,3)25-16(24)21-18(9-4-10-18)15(23)20-11-14(22)12-5-7-13(19)8-6-12/h5-8H,4,9-11H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key: WFRVOAOQPQPFLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCC1)C(=O)NCC(=O)C2=CC=C(C=C2)Br

Description

{1-[2-(4-Bromo-phenyl)-2-oxo-ethylcarbamoyl]-cyclobutyl}-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C18H23BrN2O4 and its molecular weight is 411.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-1-(4-bromo-phenyl)-ethanone HCl (5.8 g, 23 mmol) in DMF (75 mL) was treated with 1-tert-butoxycarbonylamino-cyclobutanecarboxylic acid (5.0 g, 23 mmol), HATU (9.7 g, 25 mmol), and DIPEA (12.9 mL, 34 mmol). The mixture was stirred for 18 hours and concentrated. The mixture was diluted with EtOAc (25 mL), and washed with saturated NaHCO3 (3 10 mL), H2O (10 mL), and brine (10 mL). The solution was dried over MgSO4 to afford crude {1-[2-(4-bromo-phenyl)-2-oxo-ethylcarbamoyl]-cyclobutyl}-carbamic acid tert-butyl ester, which was used without further purification. This material (6.54 g, 16 mmol) in xylenes (40 mL) was treated with ammonium acetate (6.1 g, 80 mmol). The reaction was stirred at 130° C. in a sealed tube for 18 hours. The mixture was concentrated and suspended in dicholormethane (100 mL) and washed with saturated NaHCO3 (50 mL). The solution was dried over MgSO4 to afford crude {1-[5-(4-bromo-phenyl)-1H-imidazol-2-yl]-cyclobutyl}-carbamic acid tert-butyl ester, which was used without further purification: MS (ESI) m/z 393 [M+H]+.